N-(4-ethylbenzo[d]thiazol-2-yl)-2,3-dimethoxy-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H23N3O3S/c1-4-16-9-7-13-20-21(16)26-24(31-20)27(15-17-10-5-6-14-25-17)23(28)18-11-8-12-19(29-2)22(18)30-3/h5-14H,4,15H2,1-3H3
• InChI Key: SAYJSVMCYLRZSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential therapeutic properties. They often contain a benzene ring fused with a thiazole ring, which is a five-membered ring containing one nitrogen atom and one sulfur atom. The specific compound you mentioned, “N-(4-ethylbenzo[d]thiazol-2-yl)-2,3-dimethoxy-N-(pyridin-2-ylmethyl)benzamide”, is a benzothiazole derivative with additional functional groups attached, including an ethyl group, a dimethoxy group, and a pyridin-2-ylmethyl group.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can participate in a variety of chemical reactions, depending on the functional groups attached to the benzothiazole core.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various analytical techniques. For instance, the melting point can be determined using a melting point apparatus, and the IR spectrum can provide information about the functional groups present in the molecule.

Scientific Research Applications

Anti-Tubercular Activity

• Recent research has focused on benzothiazole derivatives as potential anti-tubercular agents. These compounds have been synthesized and evaluated for their inhibitory activity against Mycobacterium tuberculosis (M. .

Antimicrobial Properties

• Benzothiazole-based compounds have shown antimicrobial activity against various pathogens. .

Mechanism of Action

Target of Action

tuberculosis .

Mode of Action

Benzothiazole derivatives are known to inhibit the growth of bacteria by preventing dna synthesis .

Biochemical Pathways

tuberculosis , suggesting that they may interfere with the biochemical pathways essential for the survival and replication of this bacterium.

Pharmacokinetics

The pharmacokinetic profile of similar benzothiazole derivatives has been found to be favorable .

Result of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity .

Future Directions

Benzothiazole derivatives are a promising class of compounds for drug development, and future research could explore the synthesis of new derivatives, their biological activity, and their potential therapeutic applications.